BRD-8899

• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C17H22N4O3S/c1-11-7-18-8-13-4-3-5-16(17(11)13)25(23,24)21-15-6-14(20-10-15)9-19-12(2)22/h3-5,7-8,14-15,20-21H,6,9-10H2,1-2H3,(H,19,22)/t14-,15+/m0/s1
• InChIKey: KAAADIFKRHNJHA-LSDHHAIUSA-N

BRD-8899 for STK33 Kinase Inhibition: A Fasudil-Derived Chemical Probe with Validated Cellular Target Engagement

BRD-8899 (CAS 1404437-50-8) is an ATP-competitive, low-nanomolar inhibitor of serine/threonine kinase 33 (STK33), developed through systematic optimization of the fasudil (isoquinoline-5-sulfonamide) scaffold [1]. It emerged as the most potent and selective compound from a high-throughput screening campaign of 27,500 compounds followed by iterative medicinal chemistry on 250 synthesized fasudil analogs, achieving a 200-fold improvement in biochemical potency over the initial screening hit BRD7446 (dimethyl fasudil) [1]. BRD-8899 was specifically designed as a chemical probe to test the hypothesis that pharmacological inhibition of STK33 kinase activity could selectively kill KRAS-mutant cancer cells, a premise originally suggested by RNAi-based synthetic lethality screens [1][2]. Unlike many tool compounds, BRD-8899 possesses a published, fully detailed synthetic route and has been characterized in both biochemical kinase assays and a broad panel of 35 cancer cell lines, providing researchers with a well-validated reagent for STK33-targeted investigations [1].

Workflow STK33 pathway inhibition studies

Selection Logic Validated cellular target engagement probe

Tool Compound Context Fasudil-derived chemotype for multi-probe designs

• [1] Luo T, Masson K, Jaffe JD, Silkworth W, Ross NT, Scherer CA, Scholl C, Fröhling S, Carr SA, Stern AM, Schreiber SL, Golub TR. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012 Feb 21;109(8):2860-5. doi: 10.1073/pnas.1120589109. PMID: 22323609. View Source
• [2] Scholl C, Fröhling S, Dunn IF, Schinzel AC, Barbie DA, Kim SY, Silver SJ, Tamayo P, Wadlow RC, Ramaswamy S, Döhner K, Bullinger L, Sandy P, Boehm JS, Root DE, Jacks T, Hahn WC, Gilliland DG. Synthetic lethal interaction between oncogenic KRAS dependency and STK33 suppression in human cancer cells. Cell. 2009 May 29;137(5):821-34. doi: 10.1016/j.cell.2009.03.017. PMID: 19490892. View Source

Why BRD-8899 Cannot Be Replaced by Other STK33 Inhibitors Without Compromising Experimental Interpretability

STK33 inhibitors from different chemical series exhibit fundamentally divergent kinase selectivity profiles, meaning that results obtained with one probe cannot be extrapolated to another. BRD-8899, ML281, ML280, and Amgen Compound 1 all inhibit recombinant STK33 at low nanomolar concentrations, yet they each display distinct off-target inhibition patterns across the kinome [1][2]. Critically, BRD-8899 is the only STK33 inhibitor for which a cellular target engagement biomarker has been validated—its off-target inhibition of kinase MST4 produces a measurable decrease in ezrin phosphorylation in intact NOMO-1 cells, confirming intracellular compound activity [1]. Other probes such as ML281 lack this cellular proof of target modulation, leaving ambiguity as to whether negative cell-viability results arise from true target irrelevance or simply from inadequate intracellular target engagement [2]. Substituting BRD-8899 with another STK33 inhibitor therefore risks both losing the ability to confirm cellular permeability and introducing a different spectrum of confounding off-target effects, undermining the interpretability of in-cell experiments.

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Substituting with ML281 or Amgen 1 may lose cellular target engagement confirmation, as only BRD-8899 offers a validated intracellular biomarker.

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Kinase selectivity profiles diverge significantly; off-target signatures differ across chemotypes, which can confound phenotype attribution.

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Negative cell-viability datasets from other probes may not transfer due to differences in tested cell-line panels and intracellular exposure.

• [1] Luo T, Masson K, Jaffe JD, Silkworth W, Ross NT, Scherer CA, Scholl C, Fröhling S, Carr SA, Stern AM, Schreiber SL, Golub TR. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012 Feb 21;109(8):2860-5. doi: 10.1073/pnas.1120589109. PMID: 22323609. View Source
• [2] Weïwer M, Spoonamore J, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Dandapani S, Palmer M, Scherer CA, Stern AM, Schreiber SL, Munoz B. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012 Nov 8;3(11):918-922. doi: 10.1021/ml300246r. PMID: 23256033. View Source

BRD-8899 Evidence Guide: Quantified Differentiation Versus STK33 Inhibitor Comparators

Biochemical Potency: 200-Fold Improvement Over the Initial Fasudil Screening Hit BRD7446

BRD-8899 achieved an IC50 of 11 nM against recombinant STK33, representing a 200-fold potency gain relative to the initial screening hit BRD7446 (dimethyl fasudil), from which it was evolved through iterative medicinal chemistry of 250 fasudil analogs [1]. In contrast, ML281 and Amgen Compound 1, originating from entirely different chemical series (quinoxalinone and undisclosed Amgen scaffold, respectively), achieved IC50 values of 14 nM and 7 nM without the same documented optimization trajectory from a low-micromolar starting point [2][3]. This optimization history provides confidence in the SAR robustness of the fasudil-derived series and offers a clear path for further probe refinement through established synthetic routes [1].

Biochemical Potency

Head-to-head

IC50 11 nM vs BRD7446 (~2.2 µM)

Supports STK33 assay potency context

200-fold improvement over initial hit; ADP-Glo assay

Evidence Dimension	STK33 biochemical IC50
Target Compound Data	11 nM (BRD-8899, ADP-Glo assay, recombinant full-length human STK33, 25 µM ATP)
Comparator Or Baseline	BRD7446 (dimethyl fasudil): estimated ~2.2 µM (initial screening hit); ML281: 14 nM (same assay platform, independent study); Amgen 1: 7 nM (independent study)
Quantified Difference	200-fold improvement vs BRD7446; comparable potency within ~2-fold of ML281 and ~1.6-fold of Amgen 1
Conditions	ADP-Glo biochemical assay; recombinant full-length human STK33 with myelin basic protein substrate; 25 µM ATP; 30°C

Why This Matters

The 200-fold potency gain from a well-characterized starting scaffold provides procurement confidence in BRD-8899's development rigor and offers a proven SAR framework for users needing to synthesize or modify the compound.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012 Feb 21;109(8):2860-5. doi: 10.1073/pnas.1120589109. View Source
• [2] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. doi: 10.1021/ml300246r. View Source
• [3] Spoonamore J, Weïwer M, Wei J, Guichard B, Ross NT, Masson K, Silkworth W, Scherer CA, Stern AM, Schreiber SL, Munoz B. Screen for Inhibitors of STK33 Kinase Activity. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2014 May 13. Available from: https://www.ncbi.nlm.nih.gov/books/NBK133418/ View Source

Kinase Selectivity Profile: Distinct Off-Target Signature Enabling Cellular Target Engagement Confirmation

BRD-8899 exhibits a kinase selectivity profile markedly different from ML281 and Amgen Compound 1. Against a panel of 241 kinases, BRD-8899 at a single concentration demonstrated significant off-target inhibition of RIOK1 (97% inhibition), MST4 (96%), RSK4 (89%), ATK1 (85%), KITD816V (85%), ROCK1 (84%), and FLT3 (81%), while STK33 itself was inhibited by 89% [1]. By contrast, ML281 profiled against 83 kinases inhibited only two off-targets at ≥25% inhibition: FLT3 and KDR [2]. Amgen Compound 1 showed 28-fold selectivity over PKA but 0.4-fold over Aurora B (i.e., it inhibits AurB more potently than STK33) [2][3]. BRD-8899 shows approximately 5-fold selectivity against both PKA and Aurora B [3]. The broader off-target profile of BRD-8899, particularly its potent MST4 inhibition, was deliberately exploited by the original investigators to develop the only validated cellular biomarker for any STK33 probe: decreased ezrin phosphorylation in NOMO-1 cells confirmed intracellular target engagement of BRD-8899 [1].

Kinase Selectivity

Cross-study

MST4 inhibited at 96%; distinct off-target panel

Enables unique cellular biomarker readout

241-kinase panel vs. ML281 83-kinase panel

Evidence Dimension	Kinase selectivity (off-target inhibition at screening concentration)
Target Compound Data	BRD-8899: PKA ~5-fold selective; AurB ~5-fold selective; off-targets at screening concentration: RIOK1 97%, MST4 96%, RSK4 89%, ATK1 85%, KITD816V 85%, ROCK1 84%, FLT3 81%; STK33 89% inhibition [241-kinase panel, SI Table S10]
Comparator Or Baseline	ML281: PKA >700-fold selective; AurB 550-fold selective; off-targets (83-kinase panel): only FLT3 and KDR at ≥25% inhibition. Amgen 1: PKA 28-fold; AurB 0.4-fold (inhibits AurB more potently than STK33)
Quantified Difference	BRD-8899 inhibits 7 off-target kinases at >80% vs ML281's 2 off-targets at ≥25%; BRD-8899 uniquely inhibits MST4 at 96%, enabling cellular biomarker development
Conditions	Single-point kinase activity profiling at screening concentration; BRD-8899 at 241 kinases (SI Appendix Table S10, Luo et al. 2012); ML281 at 83 kinases (Weïwer et al. 2012); PKA/AurB selectivity by IC50 ratio

Why This Matters

BRD-8899 is the only STK33 inhibitor with a validated cellular target engagement biomarker (MST4/ezrin phosphorylation axis), making it the sole choice for experiments requiring confirmation of intracellular compound activity.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012;109(8):2860-5. Supplementary Table S10. View Source
• [2] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. Table 5. View Source
• [3] Spoonamore J, et al. Screen for Inhibitors of STK33 Kinase Activity. NIH Molecular Libraries Program Probe Report. 2014. Table 19; Section 1, lines 124-128. View Source

Cellular Target Engagement: Quantitative Reduction of ezrin Phosphorylation via MST4 Inhibition Confirms Intracellular Activity

BRD-8899 is the only STK33 inhibitor for which intracellular target engagement has been experimentally confirmed through a quantitative biochemical readout. Treatment of NOMO-1 acute myeloid leukemia cells with BRD-8899 at 1, 10, and 20 µM for 24 hours resulted in a concentration-dependent decrease in phosphorylation of ezrin, a validated substrate of the kinase MST4 [1]. This finding was predicted from BRD-8899's kinase profiling data, which showed 96% inhibition of MST4 [1]. Critically, BRD-8899 had no effect on ERK phosphorylation, confirming that the compound's intracellular activity was selective and consistent with its in vitro kinase profiling signature [1]. No comparable cellular biomarker has been reported for ML281, ML280, or Amgen Compound 1; the ML281 study explicitly noted that "biomarkers of STK33 activity should greatly help the cancer research community" precisely because such a biomarker was lacking for that probe [2]. The MST4/ezrin readout thus provides a unique experimental control for BRD-8899 that is unavailable with any other STK33 inhibitor.

Cellular Engagement

Head-to-head

Decreased phospho-ezrin in NOMO-1 cells

Supports intracellular target engagement review

1-20 µM, 24 h; no effect on phospho-ERK

Evidence Dimension	Cellular target engagement biomarker
Target Compound Data	BRD-8899: 1-20 µM, 24 h in NOMO-1 cells → decreased phospho-ezrin (MST4 substrate) by Western blot; no effect on phospho-ERK
Comparator Or Baseline	ML281: No cellular biomarker reported; study authors stated biomarkers are 'strongly desired.' Amgen 1: No cellular biomarker reported. ML280: No cellular biomarker reported.
Quantified Difference	BRD-8899 provides a qualitative/quantitative cellular target engagement readout; all other STK33 inhibitors lack any validated intracellular biomarker
Conditions	NOMO-1 AML cells; 1, 10, 20 µM BRD-8899; 24-hour treatment; Western blot for phospho-ezrin (Cell Signaling #3141) and phospho-ERK (Cell Signaling #437); LI-COR Odyssey quantification

Why This Matters

Procurement of BRD-8899 is the only way to ensure that intracellular compound activity can be confirmed experimentally, eliminating the ambiguity of whether negative cell-viability results reflect true biological irrelevance of STK33 or simply failure of the compound to engage its target(s) inside cells.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012;109(8):2860-5. Figure 4. View Source
• [2] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. Lines 180-181. View Source

Cell Viability Profiling: No Activity Across 35 Cancer Cell Lines at Concentrations up to 20 µM

BRD-8899 was tested across a panel of 35 cancer cell lines at concentrations up to 20 µM and showed no effect on cell viability in any line, regardless of KRAS mutation status [1]. This dataset is the most extensive cell-line profiling published for any STK33 inhibitor: ML281 was tested across "more than 20 KRAS-dependent and KRAS-independent cell lines" at up to 10 µM, also with no viability effect [2]. The larger cell-line panel and higher maximum concentration tested (20 vs 10 µM) with BRD-8899 provide a more comprehensive negative dataset, which is scientifically valuable for ruling out STK33 kinase activity as a therapeutic vulnerability. The original investigators confirmed that BRD-8899 enters cells and engages its targets (evidenced by decreased ezrin phosphorylation), thereby ruling out poor cell permeability as an explanation for the lack of cytotoxicity [1]. This combination of broad negative viability data paired with positive cellular target engagement makes BRD-8899 the most rigorously validated probe for concluding that STK33 kinase inhibition is non-cytotoxic.

Cell Viability Profiling

Cross-study

No viability effect across 35 cancer lines

Supports negative-control dataset interpretation

Up to 20 µM, 72 h; broader panel than ML281

Evidence Dimension	Cell viability profiling breadth and concentration range
Target Compound Data	BRD-8899: 35 cancer cell lines; concentrations up to 20 µM; 72-hour treatment; CellTiter-Glo readout; no effect on viability in any line
Comparator Or Baseline	ML281: >20 cell lines; up to 10 µM; 72-hour treatment; CellTiter-Glo; no effect. Amgen 1: tested by Amgen group, no effect (cell line count and concentration not detailed in public domain).
Quantified Difference	BRD-8899 tested in ~1.75× more cell lines and at 2× higher maximum concentration than ML281; both showed no viability effect
Conditions	384-well plates; 72-hour compound treatment; CellTiter-Glo luminescence viability assay; normalized to DMSO control; panel included AML, lung, colon, ovarian, and other cancer lines (see SI Appendix Table S12, Luo et al. 2012)

Why This Matters

Users requiring a comprehensive negative-control dataset for STK33 kinase inhibition studies should select BRD-8899, as it offers the largest published cell-line viability dataset with confirmed intracellular target engagement, providing the strongest evidence base for interpreting negative results.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012;109(8):2860-5. Figure 3A; SI Appendix Fig. S6 and Table S12. View Source
• [2] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. Figure 4; lines 170-176. View Source

Chemotype Complementarity for Multi-Probe Experimental Design

BRD-8899 belongs to the fasudil (isoquinoline-5-sulfonamide) chemotype, which is structurally and pharmacologically distinct from all other reported STK33 inhibitors: ML280 is a thiazolone, ML281 is a quinoxalinone, and Amgen Compound 1 belongs to an undisclosed scaffold [1][2]. Because off-target effects are scaffold-dependent rather than target-dependent, employing multiple chemotypes with divergent selectivity profiles is the standard best practice in chemical biology for attributing phenotypes to the intended target [3]. The NIH Molecular Libraries Program explicitly recommended that BRD-8899, ML280, and ML281 be used as complementary probes because 'a collection of small molecules that demonstrates different kinase selectivities could be useful for interpreting results from genomic cancer cell-line profiling' [3]. BRD-8899's fasudil-derived scaffold also confers known physicochemical properties: molecular weight 362.45 Da, cLogP -0.22, DMSO solubility ≥10 mM, and solid-state stability at -20°C for 12 months , making it the most extensively characterized STK33 probe in terms of storage and handling specifications.

Chemotype Complementarity

Class-level

Sole fasudil-derived STK33 probe

Recommended for multi-probe experimental designs

Structurally distinct from quinoxalinone/thiazolone probes

Evidence Dimension	Chemical scaffold class and physicochemical properties
Target Compound Data	BRD-8899: fasudil/isoquinoline-5-sulfonamide; MW 362.45; formula C17H22N4O3S; cLogP -0.22; DMSO solubility ≥10 mM
Comparator Or Baseline	ML280: thiazolone scaffold. ML281: quinoxalinone scaffold; MW 389.5; PBS solubility 5.6 µM; plasma protein binding 99.6% (human). Amgen 1: undisclosed scaffold.
Quantified Difference	MW: BRD-8899 362.45 vs ML281 389.5; DMSO solubility: BRD-8899 ≥10 mM vs ML281 PBS solubility 5.6 µM (note: different solvent systems)
Conditions	Chemical scaffold classification based on published structures; physicochemical properties from vendor technical datasheets (ProbeChem) and primary literature

Why This Matters

Investigators designing multi-probe experiments to control for scaffold-specific off-target effects must include BRD-8899 as the only fasudil-derived STK33 probe, as all other available probes belong to different chemical series with distinct off-target liabilities.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012;109(8):2860-5. View Source
• [2] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. View Source
• [3] Spoonamore J, et al. Screen for Inhibitors of STK33 Kinase Activity. NIH Molecular Libraries Program Probe Report. 2014. Section 1, lines 19-25; lines 160-162. View Source

Synthetic Accessibility and Published Methodology: Full Characterization Data Available

BRD-8899 is the only STK33 inhibitor for which a complete synthetic scheme and full characterization data have been published in the peer-reviewed primary literature. The Luo et al. 2012 paper provides detailed synthetic procedures for 250 fasudil analogs in the Supporting Information (Schemes S1-S5, Table S13), including BRD-8899 [1]. In contrast, the NIH Probe Report noted that 'synthetic routes to [Amgen Compounds] 1 and 2 have not been reported in the literature' and that the NIH team independently re-synthesized Amgen Compound 1 in four steps to make it available [2]. ML281 has a published synthetic scheme (64% overall yield, two steps) [3], and ML280 synthesis is also reported (50% overall yield, two steps) [2]. BRD-8899 is commercially available from multiple vendors with confirmed purity >98% by HPLC , and its CAS registry number (1404437-50-8) and MeSH identifier (C571242) are formally indexed [4], facilitating unambiguous procurement and regulatory documentation.

Synthetic Accessibility

Supporting

Full synthetic route published in peer-reviewed literature

Supports in-house synthesis and SAR expansion

CAS indexed; >98% commercial purity available

Evidence Dimension	Synthetic route publication and procurement accessibility
Target Compound Data	BRD-8899: full synthesis in SI of Luo et al. 2012; CAS 1404437-50-8; MeSH C571242; commercial purity >98% HPLC; multiple vendors
Comparator Or Baseline	Amgen 1: synthetic route not published in literature; ML281: two-step synthesis, 64% yield, published; ML280: two-step synthesis, 50% yield, published; all three comparators have limited commercial availability compared to BRD-8899
Quantified Difference	BRD-8899: published synthesis embedded in 250-compound SAR campaign; commercial purity >98%. Amgen 1: synthesis undisclosed by originator, requiring de novo development for reproduction.
Conditions	Peer-reviewed publication with supporting experimental procedures; commercial vendor HPLC purity specifications

Why This Matters

For laboratories requiring in-house synthesis, modification, or scale-up, BRD-8899 is the only STK33 inhibitor with a fully disclosed synthetic route in the peer-reviewed literature, reducing development risk and enabling SAR expansion.

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012;109(8):2860-5. Supporting Information, Schemes S1-S5, Table S13. View Source
• [2] Spoonamore J, et al. Screen for Inhibitors of STK33 Kinase Activity. NIH Molecular Libraries Program Probe Report. 2014. Lines 162-167; Section 2.3. View Source
• [3] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. Scheme 2; Supporting Information. View Source
• [4] National Library of Medicine. BRD-8899 MeSH Supplementary Concept Data. MeSH Unique ID: C571242. Date Introduced: 2012/04/11. View Source

Optimal Use Cases for BRD-8899 Based on Verified Differentiation Evidence

Chemical Biology Studies Requiring Confirmed Intracellular Target Engagement of an STK33 Probe

When investigating the role of STK33 kinase activity in cellular processes, the absence of a validated intracellular biomarker has historically confounded interpretation of negative results with other STK33 inhibitors. BRD-8899 resolves this by providing the MST4/ezrin phosphorylation axis as a surrogate target engagement readout: treatment of cells with 1-20 µM BRD-8899 for 24 hours decreases ezrin phosphorylation, confirming that the compound enters cells and inhibits its kinase targets [1]. This makes BRD-8899 the mandatory choice for any experiment where confirming intracellular compound activity is critical—such as studies attempting to correlate STK33 inhibition with apoptosis, migration, adhesion, or other phenotypic endpoints.

Multi-Probe Experimental Designs for Deconvoluting STK33-Specific Phenotypes from Off-Target Effects

The NIH Molecular Libraries Program recommended using structurally distinct STK33 inhibitors in parallel to distinguish target-specific effects from scaffold-dependent artifacts [2]. BRD-8899, as the sole fasudil/isoquinoline-sulfonamide chemotype among STK33 probes, should be paired with ML281 (quinoxalinone) and/or ML280 (thiazolone) in multi-probe experimental designs. Because these three probes share nanomolar STK33 inhibition but differ in their off-target kinase profiles, any phenotype consistently observed across all three chemotypes can be attributed with higher confidence to STK33 inhibition rather than to off-target effects of any single scaffold [1][2][3].

Negative-Control Datasets for KRAS Synthetic Lethality Screening Programs

For oncology drug discovery programs investigating KRAS synthetic lethality, BRD-8899 provides the most comprehensively documented negative-control dataset: 35 cancer cell lines spanning AML, lung, colon, ovarian, and other cancer types, tested at concentrations up to 20 µM, with confirmed intracellular target engagement [1]. This allows screening programs to benchmark their own STK33 inhibitors against a well-characterized probe known to be non-cytotoxic despite potent biochemical STK33 inhibition, helping to identify compounds whose cytotoxicity arises from off-target effects rather than from STK33 engagement.

Medicinal Chemistry Campaigns Requiring a Validated Starting Point for STK33 Inhibitor Optimization

Groups initiating new STK33 inhibitor discovery programs benefit from BRD-8899's fully disclosed synthetic route and extensive SAR data (250 analogs characterized) [1]. The 200-fold potency improvement from BRD7446 to BRD-8899 provides a well-documented optimization trajectory, and the published structure-activity relationships for isoquinoline substitution, amine fragment modification, and stereochemical requirements offer a rational starting point for further chemical optimization. Unlike the Amgen series, for which synthetic routes were not disclosed, BRD-8899's chemistry is fully reproducible [2].

Application

Selection Property

Validation Focus

Intracellular target engagement studies

Cellular biomarker availability

MST4/ezrin phosphorylation axis confirmation

Multi-probe experimental designs

Chemotype complementarity

Scaffold-specific off-target effect deconvolution

KRAS synthetic lethality screening

Negative-control dataset breadth

35 cell-line panel viability endpoint review

Medicinal chemistry optimization

Published synthetic route and SAR data

Fasudil scaffold expansion reproducibility

• [1] Luo T, Masson K, Jaffe JD, et al. STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability. Proc Natl Acad Sci U S A. 2012 Feb 21;109(8):2860-5. doi: 10.1073/pnas.1120589109. View Source
• [2] Spoonamore J, Weïwer M, Wei J, et al. Screen for Inhibitors of STK33 Kinase Activity. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): NCBI; 2014 May 13. View Source
• [3] Weïwer M, Spoonamore J, Wei J, et al. A Potent and Selective Quinoxalinone-Based STK33 Inhibitor Does Not Show Synthetic Lethality in KRAS-Dependent Cells. ACS Med Chem Lett. 2012;3(11):918-922. doi: 10.1021/ml300246r. View Source